Cas no 159087-43-1 (1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-)
159087-43-1 structure
Product Name:1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-
CAS No:159087-43-1
MF:C13H21BO2
MW:220.115644216537
CID:1337676
PubChem ID:14927834
Update Time:2025-04-20
1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-
- CYCLOPENTYLETHYNYLBORONIC ACID PINACOL ESTER
- MB12902
- 2-(Cyclopentylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 159087-43-1
-
- Inchi: 1S/C13H21BO2/c1-12(2)13(3,4)16-14(15-12)10-9-11-7-5-6-8-11/h11H,5-8H2,1-4H3
- InChI Key: TUUSACNRPVJDFA-UHFFFAOYSA-N
- SMILES: O1B(C#CC2CCCC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 219.16713
- Monoisotopic Mass: 220.1634601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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